N-(5-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-[5-(2-phenyltriazole-4-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]oxolane-2-carboxamide
• InChI: InChI=1S/C20H20N6O3S/c27-18(16-7-4-10-29-16)23-20-22-14-8-9-25(12-17(14)30-20)19(28)15-11-21-26(24-15)13-5-2-1-3-6-13/h1-3,5-6,11,16H,4,7-10,12H2,(H,22,23,27)
• InChI Key: ZXEFOUBTNMOIHF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=NC3=C(S2)CN(CC3)C(=O)C4=NN(N=C4)C5=CC=CC=C5
• Molecular Formula: C20H20N6O3S
• Molecular Weight: 424.5 g/mol

Description

N-(5-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)tetrahydrofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H20N6O3S and its molecular weight is 424.48. The purity is usually 95%.
The exact mass of the compound N-(5-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)tetrahydrofuran-2-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(5-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)tetrahydrofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)tetrahydrofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analytical Techniques and Bioactive Compound Quantification

• Research has focused on developing accurate analytical techniques like hydrophilic liquid interaction chromatography tandem mass spectrometry (HILIC-MS/MS) for quantifying bioactive pyridines and their key metabolites in biological fluids like plasma and urine. This approach is essential for pharmacokinetic studies and understanding the biological interactions of similar compounds (Lang et al., 2010).

Drug Metabolism and Disposition Studies

• Detailed studies on the metabolism and disposition of structurally related compounds, such as orexin receptor antagonists and HIV-1 protease inhibitors, have been conducted. These studies provide insights into the absorption, metabolism, excretion, and potential metabolic pathways of similar compounds, which are crucial for their development and safe use in clinical settings (Renzulli et al., 2011; Balani et al., 1995).

Characterization of Radioligands

• Research has been conducted on characterizing radioligands, including understanding their metabolism in the human body. This research is instrumental in developing radioligands for medical imaging, such as positron emission tomography (PET), which can be used to study receptor interactions and functions in the human brain (Osman et al., 1996).

Mechanism of Action

Target of action

Triazole compounds are known to bind with a variety of enzymes and receptors in the biological system, showing versatile biological activities . They are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular .

Mode of action

Triazoles interact with their targets through the formation of hydrogen bonds and dipole-dipole interactions. The nitrogen atoms in the triazole ring are capable of forming two hydrogen bonds, which can enhance the binding affinity of the compound to its target .

Biochemical pathways

Triazole derivatives have been shown to inhibit xanthine oxidase, an enzyme involved in purine metabolism .

Pharmacokinetics

Triazole compounds are generally well-absorbed and have good bioavailability .

Result of action

Triazole compounds have been shown to have a wide range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular effects .